Cas no 155740-10-6 (2-Cyclopentene-1-acetic acid, 4-hydroxy-α-(hydroxymethyl)-2-(methoxycarbonyl)-3-methyl-, 2-(β-D-glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1a-methyloxireno[4,5]cyclopenta[1,2-c]pyran-6-yl ester (9CI))

• Product Name: 2-Cyclopentene-1-acetic acid, 4-hydroxy-α-(hydroxymethyl)-2-(methoxycarbonyl)-3-methyl-, 2-(β-D-glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1a-methyloxireno[4,5]cyclopenta[1,2-c]pyran-6-yl ester (9CI)
• CAS No: 155740-10-6
• MF: C₂₆H₃₆O₁₄
• MW: 572.555649757385
• CID: 166106
• Update Time: 2024-03-01

2-Cyclopentene-1-acetic acid, 4-hydroxy-α-(hydroxymethyl)-2-(methoxycarbonyl)-3-methyl-, 2-(β-D-glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1a-methyloxireno[4,5]cyclopenta[1,2-c]pyran-6-yl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-aceticacid, 4-hydroxy-a-(hydroxymethyl)-2-(methoxycarbonyl)-3-methyl-,2-(b-D-glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1a-methyloxireno[4,5]cyclopenta[1,2-c]pyran-6-ylester (9CI)
• 2-Cyclopentene-1-aceticacid, 4-hydroxy-a-(hydroxymethyl)-2-(methoxycarbonyl)-3-methyl-,2-(b-D-glucopyranosyloxy)-1a,1b,2,5a,6
• Iridolinarin B
• Oxireno[4,5]cyclopenta[1,2-c]pyran,2-cyclopentene-1-acetic acid deriv.
• CID 101420726
• 2-Cyclopentene-1-acetic acid, 4-hydroxy-α-(hydroxymethyl)-2-(methoxycarbonyl)-3-methyl-, 2-(β-D-glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1a-methyloxireno[4,5]cyclopenta[1,2-c]pyran-6-yl ester (9CI)

• Inchi： 1S/C26H36O14/c1-9-13(29)6-11(15(9)23(34)35-3)12(7-27)22(33)38-20-10-4-5-36-24(16(10)26(2)21(20)40-26)39-25-19(32)18(31)17(30)14(8-28)37-25/h4-5,10-14,16-21,24-25,27-32H,6-8H2,1-3H3/t10?,11?,12?,13?,14-,16?,17-,18+,19-,20?,21?,24?,25+,26?/m1/s1
• InChI Key： QXWRKKAWHODYQB-ARQBNGOPSA-N
• SMILES： O1C2C(C3C=COC(C3C12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(C(CO)C1C(C(=O)OC)=C(C)C(C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1060
• Topological Polar Surface Area: 214

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 796.7±60.0 °C(Predicted)
• pka: 12.79±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides